Cas no 1510115-97-5 (6-chloro-2-cyclopropyl-N,N-dimethylpyrimidin-4-amine)

• Product Name: 6-chloro-2-cyclopropyl-N,N-dimethylpyrimidin-4-amine
• CAS No: 1510115-97-5
• MF: C₉H₁₂ClN₃
• MW: 197.664680480957
• CID: 5578341
• Update Time: 2025-05-26

6-chloro-2-cyclopropyl-N,N-dimethylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 6-chloro-2-cyclopropyl-N,N-dimethyl-
• 6-chloro-2-cyclopropyl-n,n-dimethylpyrimidin-4-amine
• 6-chloro-2-cyclopropyl-N,N-dimethylpyrimidin-4-amine

• Inchi： 1S/C9H12ClN3/c1-13(2)8-5-7(10)11-9(12-8)6-3-4-6/h5-6H,3-4H2,1-2H3
• InChI Key： BUIFZMLYRCKHPD-UHFFFAOYSA-N
• SMILES： C1(C2CC2)=NC(Cl)=CC(N(C)C)=N1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 318.8±22.0 °C at 760 mmHg
• Flash Point: 146.6±22.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• pka: 3.87±0.10(Predicted)

6-chloro-2-cyclopropyl-N,N-dimethylpyrimidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 6-chloro-2-cyclopropyl-N,N-dimethylpyrimidin-4-amine

Introduction to 6-chloro-2-cyclopropyl-N,N-dimethylpyrimidin-4-amine (CAS No. 1510115-97-5)

6-chloro-2-cyclopropyl-N,N-dimethylpyrimidin-4-amine, with the CAS number 1510115-97-5, is a significant compound in the field of pharmaceutical chemistry. This pyrimidine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound's molecular structure, featuring a chloro substituent at the 6-position and a cyclopropyl group at the 2-position, combined with dimethylamino groups at the 4-position, makes it a versatile scaffold for medicinal chemistry investigations.

The< strong>6-chloro-2-cyclopropyl-N,N-dimethylpyrimidin-4-amine molecule exhibits a high degree of functional diversity, which is crucial for its role in synthesizing biologically active molecules. The chloro group at the 6-position provides a reactive site for further functionalization, while the cyclopropyl ring introduces steric hindrance that can influence binding interactions with biological targets. Additionally, the N,N-dimethylamino group enhances the compound's solubility and stability, making it suitable for various chemical transformations.

In recent years, there has been growing interest in pyrimidine derivatives as pharmacological agents due to their broad spectrum of biological activities. The< strong>6-chloro-2-cyclopropyl-N,N-dimethylpyrimidin-4-amine has been explored in several research studies for its potential in modulating enzyme activity and receptor binding. For instance, studies have shown that this compound can interact with proteins involved in cellular signaling pathways, which are relevant to diseases such as cancer and inflammation.

One of the most compelling aspects of< strong>6-chloro-2-cyclopropyl-N,N-dimethylpyrimidin-4-amine is its role as a key intermediate in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel inhibitors targeting specific enzymes that play critical roles in metabolic pathways. The structural features of this pyrimidine derivative allow for precise modifications, enabling the creation of analogs with enhanced potency and selectivity.

The< strong>cyclopropyl group in particular has been highlighted for its ability to improve drug-like properties such as lipophilicity and metabolic stability. This feature is particularly important in drug design, where optimizing these properties can significantly enhance a compound's pharmacokinetic profile. Furthermore, the< strong>chloro substituent provides a handle for further chemical modifications, allowing researchers to explore diverse chemical space.

In academic research, the< strong>6-chloro-2-cyclopropyl-N,N-dimethylpyrimidin-4-amine has been employed in high-throughput screening campaigns to identify potential lead compounds for drug discovery. Its unique structural motif has shown promise in interactions with various biological targets, including kinases and transcription factors. These interactions are critical for developing therapeutic strategies against a range of diseases.

The synthesis of< strong>6-chloro-2-cyclopropyl-N,N-dimethylpyrimidin-4-amine involves multi-step organic reactions that highlight its synthetic versatility. The process typically begins with the formation of the pyrimidine core, followed by functionalization at the 2-, 4-, and 6-positions. Advanced synthetic techniques such as cross-coupling reactions and nucleophilic substitutions are often employed to achieve high yields and purity.

The< strong>N,N-dimethylamino group not only contributes to solubility but also influences electronic properties, making it an attractive feature for designing molecules with specific binding affinities. This group can participate in hydrogen bonding interactions, which are crucial for stabilizing protein-ligand complexes. Such interactions are fundamental to understanding how drugs exert their effects at the molecular level.

Ongoing studies continue to explore new applications of< strong>6-chloro-2-cyclopropyl-N,N-dimethylpyrimidin-4-amine in medicinal chemistry. Researchers are investigating its potential as a scaffold for antiviral and antibacterial agents, leveraging its ability to disrupt essential biological processes in pathogens. Additionally, its structural features make it a candidate for developing kinase inhibitors, which are widely used in cancer therapy.

The compound's< strong>CAS number 1510115-97-5 ensures standardized identification and facilitates accurate documentation in scientific literature. This standardized naming system is essential for maintaining consistency across research papers, patents, and regulatory submissions. The CAS registry number also aids in database searches, enabling researchers to quickly access relevant information about this compound.

In conclusion,< strong>6-chloro-2-cyclopropyl-N,N-dimethylpyrimidin-4-amine represents a valuable asset in pharmaceutical research due to its unique structural features and potential biological activities. Its role as an intermediate in drug synthesis underscores its importance in developing novel therapeutic agents. As research progresses, this compound is likely to remain a focal point for innovation in medicinal chemistry.